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Compound of Interest

Compound Name:
4-chloro-5-methylpyrimidine-2-

carbonitrile

CAS No.: 955112-51-3

Cat. No.: B3390240

Get Quote

As a highly reactive bifunctional building block, 4-chloro-5-methylpyrimidine-2-carbonitrile
(CAS: 955112-51-3) is indispensable in modern drug discovery and medicinal chemistry.

However, its dual reactive sites—an electrophilic C4-chloride and a C2-nitrile group—demand

rigorous operational protocols.

This guide provides researchers and laboratory managers with field-proven, RCRA-compliant

methodologies for the safe handling, chemical quenching, and disposal of this compound. By

understanding the mechanistic causality behind these safety protocols, your laboratory can

ensure environmental compliance and protect personnel.

Chemical Profile & Risk Assessment
To design an effective disposal strategy, we must first understand the molecule's reactivity. The

electron-withdrawing nature of the nitrile group (-C≡N) at the C2 position heavily depletes

electron density from the pyrimidine ring. This makes the C-Cl bond at the C4 position highly

susceptible to nucleophilic aromatic substitution (SNAr)[1].
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While this electrophilicity is highly desirable for synthesizing active pharmaceutical ingredients,

it also means the compound is a severe skin and eye irritant. Furthermore, under extreme

thermal stress or strong acidic conditions, the nitrile group poses a latent hazard of releasing

toxic hydrogen cyanide (HCN) gas[2].

Table 1: Physicochemical & Hazard Profile
Property / Hazard Value / GHS Code Operational Implication

CAS Number 955112-51-3

Ensure all waste manifests

strictly reference this CAS for

tracking.

Molecular Formula C6H4ClN3

Contains halogens and

nitrogen; dictates strict waste

segregation[3].

Acute Toxicity (Oral/Dermal) H302, H312

Requires localized exhaust

ventilation (fume hood) and

nitrile gloves[4][5].

Irritation (Skin/Eye/Resp.) H315, H319, H335

Mandates the use of splash

goggles and immediate spill

decontamination[6].

RCRA Waste Classification Halogenated Organic

Must not be mixed with non-

halogenated solvents to

prevent toxic emissions[3].

Operational Handling & Experimental Workflows
When working with 4-chloro-5-methylpyrimidine-2-carbonitrile, every protocol must be a

self-validating system where safety is engineered into the chemistry itself. Unreacted starting

materials and trace residues should be chemically deactivated (quenched) before entering the

laboratory's bulk waste stream.

Protocol: Bench-Scale Quenching via Alkaline
Hydrolysis

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/US4246417A/en
https://utiasafety.tennessee.edu/hazardous-waste-guide/
https://www.bldpharm.com/products/898044-48-9.html
https://www.fao.org/4/v8966e/v8966e05.htm
https://www.bldpharm.com/products/38875-74-0.html
https://utiasafety.tennessee.edu/hazardous-waste-guide/
https://www.benchchem.com/product/b3390240/docs?utm_src=pdf-body#comprehensive-safety-and-disposal-guide-4-chloro-5-methylpyrimidine-2-carbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3390240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This methodology utilizes alkaline hydrolysis to systematically dismantle the molecule's

hazardous functional groups. The hydroxide ion acts as a nucleophile, first displacing the labile

chloride at the C4 position, and subsequently hydrolyzing the C2-nitrile into a less toxic

carboxylate[7][8].

Thermal Control: Place the reaction flask containing the pyrimidine waste in an ice-water

bath (0–5 °C). Causality: Quenching is exothermic; cooling prevents the volatilization of

unreacted organics.

Base Addition: While stirring vigorously, add 1.0 M NaOH (aq) dropwise until the solution

reaches pH 12.

Hydrolysis: Remove the ice bath and gradually heat the mixture to 60 °C for 2 hours.

Causality: Prolonged heat provides the activation energy required to fully hydrolyze the

intermediate pyrimidine-2-carboxamide into the corresponding carboxylic acid[7][9].

Neutralization: Cool the flask to room temperature. Carefully add 1.0 M HCl dropwise until

the solution is neutralized (pH 7–8).

Segregation: Transfer the neutralized aqueous mixture to a designated Halogenated

Aqueous Waste container.
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4-chloro-5-methylpyrimidine-
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Mild Alkaline Hydrolysis
(NaOH / H2O, 20°C)

Intermediate:
Pyrimidine-2-carboxamide

Harsh Alkaline Hydrolysis
(NaOH / H2O, 60°C)

Degraded Product:
4-hydroxy-5-methylpyrimidine-

2-carboxylate
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Chemical degradation pathway of 4-chloro-5-methylpyrimidine-2-carbonitrile via alkaline

hydrolysis.

Proper Disposal Procedures (RCRA Compliance)
Under the EPA's Resource Conservation and Recovery Act (RCRA), 4-chloro-5-
methylpyrimidine-2-carbonitrile must be strictly managed as Halogenated Organic Waste[3].

The Causality of Halogen Segregation
Why is segregation so critical? When halogenated compounds are incinerated, they generate

corrosive hydrogen chloride (HCl) gas. Disposal facilities must route halogenated waste to

specialized high-temperature incinerators equipped with alkaline flue-gas scrubbers[10]. Mixing

halogenated waste with non-halogenated waste exponentially increases disposal costs and

risks damaging standard incineration equipment[3].

Step-by-Step Disposal Plan
Source Segregation: Immediately segregate all waste containing this compound (including

contaminated solvents, filter cakes, and disposable pipette tips) at the point of generation[7].

Containerization: Use chemically compatible, leak-proof High-Density Polyethylene (HDPE)

containers. Do not use metal containers, as trace degradation can cause chloride-induced

pitting corrosion.

Labeling: Affix a hazardous waste label immediately. The label must explicitly state:

"Halogenated Organic Waste: Contains 4-chloro-5-methylpyrimidine-2-carbonitrile (Toxic,

Irritant)."[3]

Storage: Store in a secondary containment tray within a vented flammable storage cabinet,

away from strong acids and oxidizers.

Contractor Handover: Transfer bulk quantities to a licensed hazardous waste disposal

company for destruction via EPA-approved high-temperature incineration[7][10].
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Waste Generation:
4-chloro-5-methylpyrimidine-

2-carbonitrile

Aqueous or Organic
Solvent Matrix?

Aqueous Waste Stream
(pH adjusted to 7-9)
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Workflow for the segregation and EPA-compliant disposal of halogenated pyrimidine waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3390240/docs?utm_src=pdf-body-img#comprehensive-safety-and-disposal-guide-4-chloro-5-methylpyrimidine-2-carbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3390240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response & Spill Management
In the event of an accidental release, swift and methodical action is required to prevent

inhalation exposure and environmental contamination.

Solid Spills: Do not sweep dry, as this generates toxic airborne dust. Dampen the spill area

with a small amount of water or cover it with damp sand/sawdust to suppress

aerosolization[5]. Carefully shovel the absorbed material into a designated hazardous waste

bucket.

Liquid Spills (in solvent): Do not hose down the spill[5]. Extinguish all ignition sources. Cover

the liquid with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand).

Once absorbed, use non-sparking tools to collect the material and place it in a sealed,

labeled container for halogenated waste incineration.

Decontamination: After the bulk material is removed, scrub the spill area with a strong

alkaline detergent and water[5]. Collect the soapy wash water as hazardous aqueous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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